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Compound of Interest

Compound Name: 4-Methylthiazole-2-carbaldehyde

Cat. No.: B075903

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety, handling, and Material Safety Data Sheet (MSDS)
information for 4-Methylthiazole-2-carbaldehyde. The following sections detail the hazards,
necessary precautions, and emergency procedures to ensure the safe use of this compound in
a laboratory setting. All quantitative data is summarized for clarity, and procedural workflows
are visualized to aid in rapid comprehension and implementation of safety protocols.

Section 1: Chemical Identification and Physical
Properties

This section provides fundamental identification and physical characteristics of 4-
Methylthiazole-2-carbaldehyde.
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Property Value Reference

4-Methylthiazole-2-

Chemical Name [1]
carbaldehyde
4-Methyl-1,3-thiazole-2-

Synonyms [1]
carboxaldehyde

CAS Number 13750-68-0 [1]

Molecular Formula CsHsNOS [1]

Molecular Weight 127.16 g/mol [1]

Not specified, likely a solid or
Appearance

liquid
Boiling Point No data available
Melting Point No data available
Flash Point Not applicable [2]

Section 2: Hazard Identification and Classification

4-Methylthiazole-2-carbaldehyde is classified as a hazardous substance. The following table
summarizes its GHS classifications and associated hazard statements.

Hazard Class GHS Category Hazard Statement Pictogram

o H302: Harmful if
Acute Toxicity, Oral Category 4 [1]
swallowed

: o H319: Causes serious
Serious Eye Irritation Category 2A o [1]
eye irritation

) o H317: May cause an
Skin Sensitization Category 1 ) ) ) [1]
allergic skin reaction

Signal Word: Warning[1]
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Section 3: Safe Handling and Storage

Proper handling and storage are critical to minimize the risks associated with 4-
Methylthiazole-2-carbaldehyde.

Handling Precautions

» Ventilation: Handle in a well-ventilated place.[3] Avoid the formation of dust and aerosols.[3]
e Personal Contact: Avoid contact with skin and eyes.[3]

e Hygiene: Do not eat, drink, or smoke when using this product.[3] Wash hands thoroughly
after handling.[4]

o Equipment: Use non-sparking tools.[3]

Storage Conditions

o Container: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

 Incompatibilities: Store apart from foodstuff containers or incompatible materials such as
strong oxidizing agents, acids, and bases.[3][5]

A logical workflow for handling hazardous chemicals is presented below.
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Caption: General Laboratory Chemical Handling Workflow.

Section 4: Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling 4-Methylthiazole-2-carbaldehyde.
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Protection Type

Specification

Reference

Eye/Face Protection

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US).

[3](6]

Skin Protection

Wear fire/flame resistant and
impervious clothing. Handle
with gloves that have been

inspected prior to use.

[3]L6]

Respiratory Protection

If exposure limits are exceeded
or irritation is experienced, use

a full-face respirator.

[3][6]

The following diagram illustrates the selection process for appropriate PPE.
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Caption: PPE Selection Logic Diagram.

Section 5: First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route

First Aid Procedure

Reference

Inhalation

Move the victim into fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration and consult

a doctor immediately.

[3][6]

Skin Contact

Take off contaminated clothing
immediately. Wash off with
soap and plenty of water.

Consult a doctor.

[3]L6]

Eye Contact

Rinse with pure water for at
least 15 minutes. Consult a

doctor.

[6]

Ingestion

Rinse mouth with water. Do not
induce vomiting. Never give
anything by mouth to an
unconscious person. Call a
doctor or Poison Control

Center immediately.

[6]

An emergency first aid workflow is provided below.
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Caption: Emergency First Aid Procedure Flowchart.

Section 6: Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[6]

Specific Hazards: Burning may produce obnoxious and toxic fumes, including nitrogen
oxides (NOXx), carbon monoxide (CO), carbon dioxide (CO2), and sulfur oxides.[4]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[6]

Section 7: Accidental Release Measures

Personal Precautions: Ensure adequate ventilation.[4] Use personal protective equipment as
required.[4] Avoid dust formation.[4]

Environmental Precautions: Should not be released into the environment.[4]
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o Containment and Cleanup: Sweep up and shovel into suitable containers for disposal.[4]
Keep in suitable, closed containers for disposal.[4]

Section 8: Toxicological and Ecological Information

o Toxicological Information:

[¢]

Acute Toxicity: Harmful if swallowed.[1]

[e]

Skin Corrosion/Irritation: May cause skin irritation.[7]

o

Serious Eye Damage/Irritation: Causes serious eye damage.[6][8]

(¢]

Respiratory or Skin Sensitization: May cause an allergic skin reaction.[1]
o Ecological Information:
o No data is available on toxicity to fish, daphnia, algae, or microorganisms.[6]

o Persistence, degradability, and bioaccumulative potential have not been determined.[6]

Section 9: Disposal Considerations

o Waste Disposal: This material and its container must be disposed of as hazardous waste.[9]
All waste must be handled in accordance with local, state, and federal regulations.[9]
Puncture containers to prevent re-use and bury them at an authorized landfill.[9]

This guide is intended to provide a comprehensive overview of the safety and handling of 4-
Methylthiazole-2-carbaldehyde for trained professionals. Always refer to the most current and
complete Material Safety Data Sheet (MSDS) provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of 4-Methylthiazole-2-carbaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075903#safety-handling-and-msds-for-4-
methylthiazole-2-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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